Cas no 24871-30-5 (Benzene, 1-[(1S,3E)-1,5-dimethyl-3,5-hexadienyl]-4-methyl-)

• Product name: Benzene, 1-[(1S,3E)-1,5-dimethyl-3,5-hexadienyl]-4-methyl-
• CAS No: 24871-30-5
• MF: C₁₅H₂₀
• MW: 200.319304466248
• CID: 1419068
• PubChem ID: 71357890

Benzene, 1-[(1S,3E)-1,5-dimethyl-3,5-hexadienyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1S,3E)-1,5-dimethyl-3,5-hexadienyl]-4-methyl-
• 1-methyl-4-[(2S)-6-methylhepta-4,6-dien-2-yl]benzene
• 24871-30-5
• DTXSID60781929

• Inchi： InChI=1S/C15H20/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h5-6,8-11,14H,1,7H2,2-4H3/b6-5+
• InChI Key： XPCMQNXXPOZEHX-AATRIKPKSA-N
• SMILES： CC(C\C=C\C(C)=C)c1ccc(C)cc1

Computed Properties

• Exact Mass: 200.1566
• Monoisotopic Mass: 200.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids